2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide

• Molecular Formula: C16H18INO2S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18INO2S/c1-3-12-5-6-13(4-2)16(11-12)21(19,20)18-15-9-7-14(17)8-10-15/h5-11,18H,3-4H2,1-2H3
• InChI Key: PQMXDBDHAYBGRH-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)CC)S(=O)(=O)NC2=CC=C(C=C2)I

Description

2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide, also known as DI-I, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide exerts its biological effects by binding to tubulin, a protein that forms the microtubule network. By binding to tubulin, this compound disrupts the formation and stability of microtubules, leading to cell cycle arrest and apoptosis in cancer cells. In neurodegenerative diseases, this compound inhibits the aggregation of amyloid-beta and alpha-synuclein proteins, which are known to contribute to the pathogenesis of these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound disrupts the microtubule network, leading to cell cycle arrest and apoptosis in cancer cells. Physiologically, this compound has been shown to cross the blood-brain barrier and inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, which are known to contribute to the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide in lab experiments is its ability to selectively target tubulin, making it a useful tool for studying the microtubule network. Additionally, this compound can cross the blood-brain barrier, making it a potential therapeutic agent for neurodegenerative diseases. However, one limitation of using this compound is its potential toxicity, as it can disrupt the microtubule network in normal cells as well as cancer cells. Careful dosage and administration are required to minimize toxicity.

Future Directions

There are several future directions for research on 2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide. One area of interest is the development of more selective analogs of this compound that can target specific isoforms of tubulin. Another area of interest is the use of this compound as a tool for studying the role of microtubules in cell division and other cellular processes. Additionally, further research is needed to explore the potential therapeutic applications of this compound in neurodegenerative diseases and cancer.

Synthesis Methods

The synthesis of 2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide involves the reaction of 4-iodoaniline with 2,5-diethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield this compound. The purity of the compound can be improved by recrystallization or column chromatography.

Scientific Research Applications

2,5-diethyl-N-(4-iodophenyl)benzenesulfonamide has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. It has been shown to inhibit the growth of cancer cells by disrupting the microtubule network, which is essential for cell division. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as it can cross the blood-brain barrier and inhibit the aggregation of amyloid-beta and alpha-synuclein proteins. Additionally, this compound has been used as a tool in drug discovery to identify new targets for therapeutic intervention.